Cas no 3506-70-5 (4-(3-Bromophenyl)-2-butanone)
4-(3-Bromophenyl)-2-butanone is a brominated aromatic ketone with the molecular formula C₁₀H₁₁BrO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromophenyl moiety enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the ketone functionality allows for further derivatization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications. Researchers value this intermediate for its role in constructing complex molecular architectures, particularly in medicinal chemistry and material science.
4-(3-Bromophenyl)-2-butanone structure
Product Name:4-(3-Bromophenyl)-2-butanone
CAS No:3506-70-5
MF:C10H11BrO
MW:227.097742319107
CID:313463
PubChem ID:260436
Update Time:2025-10-29
4-(3-Bromophenyl)-2-butanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,4-(3-bromophenyl)-
- 4-(3-Bromophenyl)-2-butanone
- 4-(3-bromophenyl)butan-2-one
- 2-Butanone,4-(3-bromophenyl)
- 3-Brom-benzylaceton
- 4-(m-Bromophenyl)-2-butanone
- NSC 91719
- SCHEMBL4234560
- DTXSID00293718
- NSC91719
- GMAFLRMHQUMGIG-UHFFFAOYSA-N
- 3506-70-5
- MFCD09991820
- F80242
- AKOS009390219
- (5,8-Dimethyl-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol
- AS-9059
- CS-0314871
- NSC-91719
-
- MDL： MFCD09991820
- Inchi： 1S/C10H11BrO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-4,7H,5-6H2,1H3
- InChI Key： GMAFLRMHQUMGIG-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CCC(C)=O
Computed Properties
- Exact Mass: 225.99900
- Monoisotopic Mass: 225.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.347±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 285.1±15.0 ºC (760 Torr),
- Flash Point: 67.1±7.7 ºC,
- Refractive Index: 1.538
- Solubility: Very slightly soluble (0.52 g/l) (25 º C),
- PSA: 17.07000
- LogP: 2.97070
4-(3-Bromophenyl)-2-butanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4-(3-Bromophenyl)-2-butanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109810-5g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 5g |
$676.70 | 2023-09-02 | |
| Alichem | A019109810-10g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 10g |
$862.29 | 2023-09-02 | |
| Alichem | A019109810-25g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 25g |
$1393.60 | 2023-09-02 | |
| TRC | B048155-2.5g |
4-(3-Bromophenyl)-2-butanone |
3506-70-5 | 2.5g |
$ 715.00 | 2022-06-07 | ||
| TRC | B048155-5g |
4-(3-Bromophenyl)-2-butanone |
3506-70-5 | 5g |
$ 1185.00 | 2022-06-07 | ||
| TRC | B048155-12.5g |
4-(3-Bromophenyl)-2-butanone |
3506-70-5 | 12.5g |
$ 2370.00 | 2022-06-07 | ||
| Apollo Scientific | OR110679-1g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 1g |
£10.00 | 2023-09-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1385541-1g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 1g |
￥2357.00 | 2024-05-17 | |
| Aaron | AR00C073-500mg |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 500mg |
$180.00 | 2025-02-13 | |
| Aaron | AR00C073-1g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 1g |
$266.00 | 2025-02-13 |
4-(3-Bromophenyl)-2-butanone Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
3506-70-5 (4-(3-Bromophenyl)-2-butanone) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
